Dibenzosuberenone

Description

Dibenzosuberenone, also known as 5H-Dibenzo[a,d]cyclohepten-5-one, is a chemical compound with diverse applications, particularly in the pharmaceutical industry . It serves as a crucial raw material in the synthesis of active pharmaceutical ingredients, such as amitriptyline . Production of dibenzosuberenone derivatives can be achieved through catalytic dehydrogenation of dibenzosuberone derivatives . The process can be carried out in the temperature range from 100 to 300 degrees Celsius and under normal, positive, or negative pressure .

This compound has several names and identifiers, including Dibenzosuberenone, 2222-33-5, and 5-Dibenzosuberenone . Its molecular formula is C15H10O . It appears as a white to light yellow powder to crystal . It has a melting point between 88.0 to 91.0 °C . It is insoluble in water but soluble in benzene and almost transparent in toluene .

A similar compound is Dibenzosuberone, which has the molecular formula C15H12O . Dibenzosuberone can be dehydrogenated to produce dibenzosuberenone derivatives . Another related compound is 5H-Dibenzo[a,d]cyclohepten-5-one, 10,11-dihydro- .

• CAS No.: 2222-33-5
• Product Name: Dibenzosuberenone
• Molecular Formula: C15H10O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaen-2-one
• Standard InChI: InChI=1S/C15H10O/c16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-10H
• Standard InChIKey: SNVTZAIYUGUKNI-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3C2=O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=CC=CC=C3C2=O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 5-Dibenzosuberenone; 5H-Dibenzo[a,d]cyclohepten-5-one; 2,3:6,7-Dibenzotropone; 5-Dibenzosuberenone; 5H-Dibenzo[a,d]cycloheptenone; Dibenzo[a,d]cyclohepten-5-one; Dibenzosuberenone; NSC 86151
• PubChem Compound: 16679
• Last Modified: Aug 15 2023